Cas no 68254-41-1 (3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide)

3-(Trifluoromethyl)phenyltrimethylammonium hydroxide is a quaternary ammonium compound featuring a trifluoromethylphenyl group, which enhances its stability and reactivity in various chemical applications. This reagent is particularly valued for its strong basicity and nucleophilic properties, making it useful in organic synthesis, catalysis, and phase-transfer reactions. The trifluoromethyl group contributes to its electron-withdrawing characteristics, improving its performance in deprotonation and alkylation processes. Its high solubility in polar solvents further extends its utility in aqueous and non-aqueous systems. This compound is often employed in the preparation of advanced intermediates, pharmaceuticals, and specialty chemicals, where precise control over reaction conditions is critical.

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide structure

68254-41-1 structure

Product name:3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide

CAS No:68254-41-1

MF:C₁₀H₁₃NF₃+^.HO-

MW:221.21946

MDL:MFCD00059473

CID:90425

PubChem ID:87576775

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide Chemical and Physical Properties

Names and Identifiers

- Trifluoromethylphenyltrimethylammoniumhydroxide
- 3-(Trifluoromethyl)phenyltrimethylammonium hydroxide
- trimethyl-[3-(trifluoromethyl)phenyl]azanium,hydroxide
- m-TFPTAH (5% in Methanol)
- Trimethyl-3-trifluoromethylphenylammonium Hydroxide (5% in Methanol)
- Trimethyl-α,α,α-trifluoro-m-tolylammonium Hydroxide (5% in Methanol)
- Trimethyl-3-trifluoromethylphenylammonium Hydroxide
- CS-0185834
- DTXSID40375340
- FT-0613955
- m-trifluoromethylphenyl trimethylammonium hydroxide
- trimethyl-[3-(trifluoromethyl)phenyl]azanium;hydroxide
- m-TFPTAH
- MFCD00059473
- N,N,N-Trimethyl-3-(trifluoromethyl)anilinium hydroxide
- 3-(trifluoromethyl)phenyltrimethylammonium hydroxide (5% in methanol)
- T0961
- N,N,N-trimethyl-3-(trifluoromethyl)benzenaminium hydroxide
- HY-W127633
- 3-(Trifluoromethyl)phenyltrimethylammonium hydroxide, 5% w/w in methanol
- Trimethyl-alpha,alpha,alpha-trifluoro-m-tolylammonium Hydroxide
- BFPOZPZYPNVMHU-UHFFFAOYSA-M
- SCHEMBL35652
- 3-(Trifluoromethyl)phenyltrimethylammonium
- 3-(TRIFLUOROMETHYL)PHENYLTRIMETHYLAMMONIUMHYDROXIDE
- 68254-41-1
- AKOS025311178
- 3-(Trifluoromethyl)phenyltrimethylammonium (hydroxide)
- 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide
- MDL： MFCD00059473
- Inchi： InChI=1S/C10H13F3N.H2O/c1-14(2,3)9-6-4-5-8(7-9)10(11,12)13;/h4-7H,1-3H3;1H2/q+1;/p-1
- InChI Key： BFPOZPZYPNVMHU-UHFFFAOYSA-M
- SMILES： C[N+](C)(C)C1=CC=CC(=C1)C(F)(F)F.[OH-]

Computed Properties

Exact Mass: 221.10300
Monoisotopic Mass: 221.103
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 1A^2
Tautomer Count: nothing
XLogP3: nothing
Surface Charge: 0

Experimental Properties

Color/Form: Solution
Boiling Point: °Cat760mmHg
Flash Point: °C
Water Partition Coefficient: Miscible with water and alcohols.
PSA: 23.06000
LogP: 2.72530
Solubility: Completely soluble in water.

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H225-H303-H314-H335+H336-H360-H370-H372
Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P403+P233-P405-P501
Hazardous Material transportation number：UN2924
Hazardous Material Identification：
Safety Term：3
Storage Condition：0-10°C
Hazard Level：3
Packing Group：II
Packing Group：II
HazardClass：3
PackingGroup：II

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB211246-100 ml	3-(Trifluoromethyl)phenyltrimethylammonium hydroxide, 5% w/w in methanol; .	68254-41-1	5%	100 ml	€551.90	2024-04-16
TRC	T900338-1ml	3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide	68254-41-1		1ml	$58.00	2023-05-17
TRC	T900338-25mg	3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide	68254-41-1		25mg	$839.00	2023-05-17
TRC	T900338-5mg	3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide	68254-41-1		5mg	$184.00	2023-05-17
abcr	AB211246-25 ml	3-(Trifluoromethyl)phenyltrimethylammonium hydroxide, 5% w/w in methanol; .	68254-41-1	5%	25 ml	€219.10	2024-04-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	43284-5ml	3-(Trifluoromethyl)phenyltrimethylammonium hydroxide, 5% w/v in methanol	68254-41-1	5%	5ml	￥1421.00	2023-03-01
Ambeed	A637354-25g	3-(Trifluoromethyl)phenyltrimethylammoniumhydroxide	68254-41-1	98%	25g	$46.0	2024-04-18
TRC	T900338-2.5ml	3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide	68254-41-1		2.5ml	$87.00	2023-05-17
Cooke Chemical	F783021-25ml	3-(Trifluoromethyl)phenyltrimethylammonium hydroxide	68254-41-1	5	25ml	RMB 5310.40	2023-04-13
TRC	T900338-50mg	3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide	68254-41-1		50mg	$1447.00	2023-05-17